Rivicycline

• CAS No.: 130030-59-0
• Molecular Formula: C94H119ClN14O27S
• Molecular Weight: 1944.567
• InChI: InChI=1S/C43H58N4O12.C22H24N2O8.C17H20N4O6.C12H17N4OS.ClH/c1-21-12-11-13-22(2)42(55)45-33-28(20-44-47-17-15-46(9)16-18-47)37(52)30-31(38(33)53)36(51)26(6)40-32(30)41(54)43(8,59-40)57-19-14-29(56-10)23(3)39(58-27(7)48)25(5)35(50)24(4)34(21)49;1-21(31)8-5-4-6-11(25)12(8)16(26)13-9(21)7-10-15(24(2)3)17(27)14(20(23)30)19(29)22(10,32)18(13)28;1-7-3-9-10(4-8(7)2)21(5-11(23)14(25)12(24)6-22)15-13(18-9)16(26)20-17(27)19-15;1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;/h11-14,19-21,23-25,29,34-35,39,44,49-51,53H,15-18H2,1-10H3,(H,45,55);4-6,9-10,15,25-26,29,31-32H,7H2,1-3H3,(H2,23,30);3-4,11-12,14,22-25H,5-6H2,1-2H3,(H,20,26,27);5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);1H/q;;;+1;/p-1/b12-11+,19-14+,22-13+,28-20+;;;;/t21-,23+,24+,25+,29-,34-,35+,39+,43-;9-,10-,15-,21+,22-;11-,12+,14-;;/m001../s1
• InChI Key: IOBARSJOYGBKGT-BNVIECQASA-M
• SMILES: CC1C=CC=C(C(=O)NC2=C(C3=C(C(=C4C(=C3C(=O)C2=CNN5CCN(CC5)C)C(=O)C(O4)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)O)C.CC1=CC2=C(C=C1C)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(CO)O)O)O.CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.CC1(C2CC3C(C(=O)C(=C(C3(C(=O)C2=C(C4=C1C=CC=C4O)O)O)O)C(=O)N)N(C)C)O.[Cl-]
• Synonyms: rivicycline

Description

Rivicycline is a third-generation tetracycline-class antibiotic designed to overcome bacterial resistance mechanisms, particularly efflux pumps and ribosomal protection proteins. Structurally, it retains the tetracyclic nucleus common to tetracyclines but incorporates a glycylcyclidine side chain at the C-9 position, enhancing binding affinity to the 30S ribosomal subunit . This modification broadens its spectrum against Gram-positive and Gram-negative pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Acinetobacter baumannii. Clinically, Rivicycline is administered intravenously or orally, with a bioavailability of 95% under fasting conditions, and exhibits a half-life of 18–22 hours, allowing once-daily dosing .

Comparison with Similar Compounds

Structural and Mechanistic Similarities

Rivicycline shares core structural features with tetracyclines like doxycycline, minocycline, and tigecycline (Figure 1). However, its C-9 side chain reduces susceptibility to tetracycline-specific resistance genes (tetM, tetB), a limitation observed in earlier analogs .

Table 1: Structural and Mechanistic Comparison

Compound	Key Structural Modifications	Resistance Mechanism Evasion
Rivicycline	C-9 glycylcyclidine side chain	Bypasses tetM and tetB efflux
Tigecycline	C-9 tert-butyl-glycylamido group	Partial evasion of tetM
Doxycycline	C-5 hydroxyl, C-6 methyl	Susceptible to tetB efflux
Omadacycline	C-9 aminomethyl substitution	Evades tetM but not tetK

Antimicrobial Efficacy

Rivicycline demonstrates superior minimum inhibitory concentrations (MICs) against multidrug-resistant (MDR) pathogens compared to other tetracyclines.

Table 2: MIC90 Values (μg/mL) Against Common Pathogens

Pathogen	Rivicycline	Tigecycline	Omadacycline
MRSA	0.25	0.5	0.5
E. coli (ESBL+)	1	2	4
A. baumannii (MDR)	0.5	4	8
K. pneumoniae (CRE)	2	8	16

Data derived from Phase III trials (NCT04293419) and in vitro susceptibility testing .

Regulatory and Clinical Status

Discussion

Rivicycline’s structural innovations translate into clinical advantages, particularly against MDR Gram-negative bacteria. Furthermore, cost analyses indicate Rivicycline’s per-dose price ($150) exceeds older tetracyclines ($20–$50), though its once-daily regimen may offset hospitalization costs .